
An In-depth Technical Guide to Sorbitan
Distearate: Chemical Structure and Synthesis

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: Sorbitan distearate

CAS No.: 36521-89-8

Cat. No.: B1605813

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure and

synthesis pathways of sorbitan distearate, a nonionic surfactant widely utilized in the

pharmaceutical, cosmetic, and food industries for its emulsifying, stabilizing, and dispersing

properties. This document adheres to stringent data presentation and visualization

requirements to facilitate advanced research and development.

Chemical Structure and Properties
Sorbitan distearate is a diester of stearic acid and anhydrides of the sugar alcohol sorbitol.[1]

The manufacturing process results in a complex mixture of related molecules rather than a

single pure compound.
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Property Value Source

IUPAC Name

[(3R,4S)-4-hydroxy-2-[(1R)-2-

hydroxy-1-

octadecanoyloxyethyl]oxolan-

3-yl] octadecanoate

[2][3]

CAS Number 36521-89-8 [4][5][6]

Molecular Formula C42H80O7 [4][5][7]

Molecular Weight 697.08 g/mol [4][5][8]

Appearance
White to light yellow granules

or waxy solid
[4][9]

Solubility
Insoluble in water; soluble in

various organic solvents
[4][7]

A representative chemical structure of a sorbitan distearate isomer is depicted below:
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Step 1: Dehydration

Step 2: Esterification

Sorbitol Dehydration
(Acid Catalyst, 180°C) Sorbitan

Esterification
(Alkaline Catalyst, 220°C)Stearic Acid Sorbitan Distearate

Input Parameters

Product Characteristics

Sorbitol:Stearic Acid Ratio

Degree of Esterification

Catalyst Type & Concentration

Product Yield

Reaction Temperature Reaction Time

Acid Value Saponification Value

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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